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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for in vivo experiments using TM5275
sodium, a selective inhibitor of plasminogen activator inhibitor-1 (PAI-1). The following sections
outline the mechanism of action, experimental methodologies for various disease models, and

key quantitative data.

Mechanism of Action

TM5275 sodium is a small molecule inhibitor that selectively targets PAI-1, a key regulator of
the fibrinolytic system.[1] By inhibiting PAI-1, TM5275 prevents the formation of complexes
between PAI-1 and tissue-type or urokinase-type plasminogen activators (tPA and uPA).[1] This
action enhances the activity of plasmin, a crucial enzyme in the dissolution of fibrin clots and
the degradation of extracellular matrix.[1][2][3] Docking studies have indicated that TM5275
binds to strand 4 of the A 3-sheet (s4A) position of PAI-1.

The inhibition of PAI-1 by TM5275 has shown therapeutic potential in various pathological
conditions, including thrombosis, fibrosis, and cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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